molecular formula C12H8N2O2 B130778 3-Nitrocarbazole CAS No. 3077-85-8

3-Nitrocarbazole

Cat. No. B130778
CAS RN: 3077-85-8
M. Wt: 212.2 g/mol
InChI Key: ZYNHZTIMNJKVLK-UHFFFAOYSA-N
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Description

3-Nitrocarbazole is a chemical compound with the molecular formula C12H8N2O2 . It has an average mass of 212.204 Da and a monoisotopic mass of 212.058578 Da .


Molecular Structure Analysis

The molecular structure of 3-Nitrocarbazole consists of a carbazole group with a nitro group attached. The InChI representation of the molecule is InChI=1S/C12H8N2O2/c15-14(16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)13-12/h1-7,13H .


Chemical Reactions Analysis

While specific chemical reactions involving 3-Nitrocarbazole are not detailed in the search results, a study has reported on the electrocatalytic oxidation of alcohol using synthesized nitrocarbazole compounds .


Physical And Chemical Properties Analysis

3-Nitrocarbazole has a density of 1.4±0.1 g/cm³, a boiling point of 448.6±18.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.0 mmHg at 25°C . It has a molar refractivity of 62.9±0.3 cm³ and a polar surface area of 62 Ų .

Scientific Research Applications

Optoelectronic Devices

3-Nitro-9H-carbazole derivatives are integral in the development of optoelectronic devices due to their excellent electrical and electrochemical properties. They are used in the fabrication of organic light-emitting diodes (OLEDs), photovoltaic cells, and other devices that require materials with high charge carrier mobility and good environmental stability .

Conducting Polymers

The compound serves as a monomer for producing polycarbazoles, which are conducting polymers with significant potential in nanodevices, rechargeable batteries, and electrochemical transistors. These polymers are valued for their high morphological stability and intriguing optoelectronic properties .

Electrochemical Sensors

Due to its high reactivity, particularly at the 3,6 position, 3-Nitro-9H-carbazole is used in the synthesis of polymers that function as electrochemical sensors. These sensors can detect biomolecules like dopamine, which is crucial for biomedical research and diagnostics .

Memory Devices

Polymers derived from 3-Nitro-9H-carbazole have shown promise in the development of rewritable resistive memory devices. These devices benefit from the incorporation of the carbazole heterocycle, which functions as a charge transport material .

Photocopying Technology

The compound’s derivatives, particularly poly(N-vinyl carbazole), have been utilized for their photoconductive properties in photocopying technology. This application takes advantage of the compound’s good thermo-gravimetric stability and optoelectronic properties .

Electropolymerization Studies

3-Nitro-9H-carbazole is also a subject of research in electropolymerization methods. Understanding the polymerization process of carbazole derivatives helps in designing materials with desired properties for various applications, including the creation of efficient materials for optoelectronic applications .

Safety and Hazards

According to the safety data sheet, 3-Nitrocarbazole is toxic if swallowed and causes serious eye irritation . Protective measures include wearing chemical impermeable gloves and ensuring adequate ventilation .

properties

IUPAC Name

3-nitro-9H-carbazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H8N2O2/c15-14(16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)13-12/h1-7,13H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZYNHZTIMNJKVLK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C3=C(N2)C=CC(=C3)[N+](=O)[O-]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90184787
Record name 9H-Carbazole, 3-nitro-
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Molecular Weight

212.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Nitrocarbazole

CAS RN

3077-85-8
Record name 3-Nitrocarbazole
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Record name 3-Nitrocarbazole
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Record name 3077-85-8
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Record name 9H-Carbazole, 3-nitro-
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Record name 3-nitrocarbazole
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Record name 3-NITROCARBAZOLE
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Synthesis routes and methods

Procedure details

2.2 g 9-(2-phenylsulphonyl-ethyl)-3-nitro-9H-carbazole are dissolved in 40 ml of tetrahydrofuran, combined with 700 mg potassium-tert.-butoxide and stirred for 2 hours at ambient temperature. A further 100 mg potassium-tert.-butoxide are added and the mixture is stirred for 4 hours at ambient temperature. Then another 100 mg potassium-tert.-butoxide are added. The mixture is heated for 2 hours to 50° C., divided between ethyl acetate and 1 N hydrochloric acid, the organic phase is washed with saturated sodium chloride solution and dried with magnesium sulphate. After elimination of the solvents in vacuo the residue is chromatographed on silica gel (cyclohexane/ethyl acetate 90:10 to 80:20).
Name
9-(2-phenylsulphonyl-ethyl)-3-nitro-9H-carbazole
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
potassium tert.-butoxide
Quantity
700 mg
Type
reactant
Reaction Step Two
Name
potassium tert.-butoxide
Quantity
100 mg
Type
reactant
Reaction Step Three
Name
potassium tert.-butoxide
Quantity
100 mg
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six

Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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